4-Methoxypyrimidin-5-amine hydrochloride
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Description
4-Methoxypyrimidin-5-amine hydrochloride (CAS 1794752-81-0) is a pyrimidine derivative with the molecular formula C₅H₈ClN₃O and a molecular weight of 161.59 g/mol . It features a pyrimidine core substituted with a methoxy group at the 4-position and an amine group at the 5-position, with a hydrochloride salt enhancing its stability and solubility. This compound is marketed as a building block for chemical synthesis, particularly in pharmaceutical and agrochemical research .
Properties
IUPAC Name |
4-methoxypyrimidin-5-amine;hydrochloride | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O.ClH/c1-9-5-4(6)2-7-3-8-5;/h2-3H,6H2,1H3;1H | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHXOXMTVHUHFIH-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC=C1N.Cl | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3O | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.59 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations:
Substituent Effects :
- Electron-Donating vs. Withdrawing Groups : The methoxy group (OCH₃) in 4-Methoxypyrimidin-5-amine hydrochloride is electron-donating, which may enhance nucleophilic aromatic substitution reactivity compared to chloro (Cl)-substituted analogs like 4,6-Dichloro-5-methoxypyrimidine .
- Steric and Solubility Differences : The absence of bulky groups (e.g., 2-CH₃ in 4-Chloro-6-methoxy-2-methylpyrimidin-5-amine) in 4-Methoxypyrimidin-5-amine hydrochloride likely improves solubility, making it more suitable for aqueous reactions .
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